Cas no 2137536-99-1 (1H-1,2,3-Triazole-1-pentanol, 4-(2-methoxyphenyl)-)

• Product Name: 1H-1,2,3-Triazole-1-pentanol, 4-(2-methoxyphenyl)-
• CAS No: 2137536-99-1
• MF: C₁₄H₁₉N₃O₂
• MW: 261.319563150406
• CID: 5302504
• Update Time: 2025-11-01

1H-1,2,3-Triazole-1-pentanol, 4-(2-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-Triazole-1-pentanol, 4-(2-methoxyphenyl)-

• Inchi： 1S/C14H19N3O2/c1-19-14-8-4-3-7-12(14)13-11-17(16-15-13)9-5-2-6-10-18/h3-4,7-8,11,18H,2,5-6,9-10H2,1H3
• InChI Key： RIZNMBFTGZRAKE-UHFFFAOYSA-N
• SMILES： N1(CCCCCO)C=C(C2=CC=CC=C2OC)N=N1

Additional information on 1H-1,2,3-Triazole-1-pentanol, 4-(2-methoxyphenyl)-

Introduction to 1H-1,2,3-Triazole-1-pentanol, 4-(2-methoxyphenyl) and Its Significance in Modern Chemical Research

The compound with the CAS number 2137536-99-1, identified as 1H-1,2,3-Triazole-1-pentanol, 4-(2-methoxyphenyl), represents a fascinating molecule in the realm of chemical biology and pharmaceutical innovation. This compound belongs to the triazole class of heterocyclic compounds, which have garnered significant attention due to their versatile applications in medicinal chemistry. The presence of a pentanol side chain and a 4-(2-methoxyphenyl) substituent endows this molecule with unique structural and functional properties that make it a promising candidate for further exploration.

Triazole compounds are well-known for their broad spectrum of biological activities, including antimicrobial, antifungal, and anti-inflammatory properties. The incorporation of a 1H-1,2,3-triazole core into the molecular structure enhances its potential for interaction with biological targets. Specifically, the 4-(2-methoxyphenyl) moiety introduces a hydrophobic region that can improve membrane permeability and binding affinity to protein targets. This combination of features makes 1H-1,2,3-Triazole-1-pentanol, 4-(2-methoxyphenyl) a compelling subject for research in drug discovery and development.

Recent advancements in chemical biology have highlighted the importance of heterocyclic compounds in designing novel therapeutic agents. The triazole ring is particularly interesting because it can undergo various chemical modifications to tailor its biological activity. For instance, studies have shown that triazole derivatives can act as inhibitors of enzymes involved in cancer progression and infectious diseases. The structural flexibility of 1H-1,2,3-Triazole-1-pentanol, 4-(2-methoxyphenyl) allows for further derivatization, enabling researchers to fine-tune its pharmacological properties.

In the context of pharmaceutical research, the pentanol side chain in this compound contributes to its solubility and bioavailability. This is a critical factor in drug design, as poor solubility can limit the effectiveness of a therapeutic agent. The 4-(2-methoxyphenyl) group also plays a role in modulating the compound's pharmacokinetics by influencing its interactions with metabolic enzymes. These features make 1H-1,2,3-Triazole-1-pentanol, 4-(2-methoxyphenyl) an attractive scaffold for developing new drugs that require efficient absorption and distribution within the body.

One of the most exciting areas of research involving this compound is its potential application in treating neurological disorders. Emerging studies suggest that triazole derivatives can interact with neurotransmitter receptors and ion channels, making them candidates for therapies targeting conditions such as Alzheimer's disease and Parkinson's disease. The unique structural features of 1H-1,2,3-Triazole-1-pentanol, 4-(2-methoxyphenyl) may enable it to modulate these pathways effectively while minimizing side effects.

The synthesis of 1H-1,2,3-Triazole-1-pentanol, 4-(2-methoxyphenyl) involves multi-step organic reactions that showcase the ingenuity of modern synthetic chemistry. The introduction of the triazole ring typically requires cycloaddition reactions between azides and alkynes under transition metal catalysis. The subsequent functionalization with the pentanol group and the 4-(2-methoxyphenyl) substituent further demonstrates the compound's synthetic accessibility. This accessibility is crucial for conducting large-scale screenings and optimizing derivatives for specific applications.

From a computational chemistry perspective, virtual screening methods have been employed to identify potential binding interactions between 1H-1,2,3-Triazole-1-pentanol, 4-(2-methoxyphenyl) and biological targets. These simulations help predict how the compound might behave within complex biological systems and guide experimental design. Advanced molecular dynamics studies have also provided insights into its conformational flexibility and stability under various conditions.

The pharmaceutical industry has shown increasing interest in developing small molecules that can modulate protein-protein interactions (PPIs). Triazole compounds are particularly effective in this regard due to their ability to disrupt or stabilize PPIs through non-covalent interactions. The structural features of 1H-1,2,3-Triazole-1-pentanol, 4-(2-methoxyphenyl) make it a strong candidate for designing PPI modulators that could lead to breakthroughs in treating diseases like cancer and autoimmune disorders.

In conclusion,CAS no2137536-99-1 represents an intriguing molecule with significant potential in chemical biology and drug discovery. Its unique structural composition—featuring a triazole core,pentanol side chain,and 4-(2-methoxyphenyl) substituent—makes it a versatile scaffold for developing novel therapeutic agents. As research continues to uncover new applications for this compound,it is likely to play an increasingly important role in addressing some of today's most pressing medical challenges.